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Compound of Interest

Compound Name: Perfluorohexylsulfonyl fluoride

Cat. No.: B1293909 Get Quote

Technical Guide: Physical Properties of
Perfluorohexylsulfonyl Fluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

Perfluorohexylsulfonyl fluoride (PFHxSF), a six-carbon member of the per- and

polyfluoroalkyl substance (PFAS) class of compounds. Given its inclusion as a persistent

organic pollutant under the Stockholm Convention, understanding its physical characteristics is

crucial for environmental fate modeling, toxicological studies, and the development of analytical

methods.

Core Physical Properties
Perfluorohexylsulfonyl fluoride is a fluorinated sulfonyl fluoride compound. The extensive

fluorination of its carbon chain imparts high chemical stability, thermal resistance, and

hydrophobicity. At room temperature, it exists as a clear liquid.

Data Summary
The following table summarizes the key physical properties of Perfluorohexylsulfonyl
fluoride based on available data.
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Physical Property Value Reference(s)

Boiling Point 112.6 °C (at 760 mmHg) [1][2]

114-115 °C [3]

Density 1.786 ± 0.06 g/cm³ [2]

1.785 ± 0.06 g/cm³ (Predicted) [3]

Experimental Protocols
While specific experimental protocols for the determination of the boiling point and density of

Perfluorohexylsulfonyl fluoride are not detailed in the readily available literature,

standardized methods are routinely applied to characterize liquid chemicals. The principles of

these methods are outlined below.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like Perfluorohexylsulfonyl fluoride, a standard method such as

OECD Test Guideline 103 or ASTM D1120 would be appropriate.[1][4]

Principle of the Method (e.g., using a Thiele Tube):

A small sample of Perfluorohexylsulfonyl fluoride is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the sample.

The apparatus is attached to a thermometer and heated in a controlled manner, often using

a Thiele tube with a suitable heating fluid.

As the temperature rises, the air trapped in the capillary tube expands and escapes as a

stream of bubbles.

Heating is continued until a steady stream of bubbles emerges, indicating that the vapor of

the sample has displaced the air in the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.
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The boiling point is the temperature at which the liquid is drawn back into the capillary tube,

signifying that the vapor pressure of the substance is equal to the atmospheric pressure.

Density Determination
The density of a liquid is its mass per unit volume. Standard methods for determining the

density of liquids, such as OECD Test Guideline 109 and ASTM D4052, are applicable to

Perfluorohexylsulfonyl fluoride.[5][6][7][8][9][10] These methods often employ a pycnometer

or an oscillating U-tube density meter.

Principle of the Method (using a Pycnometer):

A pycnometer, a glass flask with a precise and known volume, is thoroughly cleaned, dried,

and weighed empty.

The pycnometer is then filled with the sample liquid (Perfluorohexylsulfonyl fluoride),

taking care to avoid air bubbles.

The filled pycnometer is brought to a constant, known temperature in a thermostatic bath.

Any excess liquid is removed, and the outside of the pycnometer is carefully cleaned and

dried.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the liquid (the difference between the filled

and empty pycnometer weights) by the known volume of the pycnometer.

Analytical Workflow Visualization
The following diagram illustrates a typical experimental workflow for the determination of

Perfluorohexylsulfonyl fluoride in environmental soil samples, as described in the scientific

literature.[11][12] This method involves chemical derivatization followed by analysis using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Soil Sample Collection
Solvent Extraction
(e.g., Acetonitrile)

Chemical Derivatization
(Conversion to Sulfinic Acid)

Solid-Phase Extraction
(SPE) Cleanup

LC-MS/MS Analysis
Data Analysis &
Quantification
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Click to download full resolution via product page

Caption: Analytical workflow for PFHxSF in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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